CCD Lipid01

• CAS: 1799316-64-5
• Molecular Formula: C50H93NO9
• Molecular Weight: 852.3 g/mol
• InChI: InChI=1S/C50H93NO9/c1-6-11-14-17-20-21-22-23-24-25-26-27-28-29-32-36-47(52)58-43-46(45-60-50(54)57-42-35-39-51(9-4)10-5)44-59-48(53)37-38-49(55-40-33-30-18-15-12-7-2)56-41-34-31-19-16-13-8-3/h20-21,23-24,46,49H,6-19,22,25-45H2,1-5H3/b21-20-,24-23-
• InChIKey: CHTXXFZHKGGQGX-IFLFXUNCSA-N

CCD Lipid01 (CAS 1799316-64-5) – Ionizable Cationic Lipid for Advanced LNP-Based Nucleic Acid Delivery

CCD Lipid01 (also known as LP-01 or CIN-16645) is a synthetic, biodegradable ionizable cationic amino lipid . It is characterized by a calculated pKa of approximately 6.1, a property that enables it to remain neutral at physiological pH and become positively charged in acidic environments like endosomes, facilitating nucleic acid cargo release . As a critical component in lipid nanoparticle (LNP) formulations, its primary application is the delivery of bioactive agents, including mRNA, siRNA, sgRNA, and DNA, to cells and tissues .

Lipid Type

Ionizable cationic lipid for LNP-mediated nucleic acid delivery research

Key Attribute

pKa ~6.1 supports endosomal escape in hepatic delivery models

Procurement Context

Consensus formulation 45/9/44/2 (LP-01/DSPC/Chol/PEG-DMG) well-characterized

Evidence Base

Biodegradable ester-linked lipid; reduced liver accumulation reported in rodent studies

Why Standard Ionizable Lipids Cannot Replace CCD Lipid01 in Performance-Critical LNP Applications

Ionizable lipids are not interchangeable due to their distinct structural features dictating critical performance parameters such as pKa, biodegradation kinetics, and in vivo biodistribution. While many lipids share a common functional role, substituting CCD Lipid01 with an alternative like DLin-MC3-DMA (MC3) can lead to significantly different outcomes in key areas like liver bioaccumulation . CCD Lipid01's specific combination of a pKa of 6.1 and its biodegradable ester linkages is designed for optimal endosomal escape and reduced long-term accumulation, a balance that generic substitutions cannot guarantee .

⚠ Generic ionizable lipid replacement may alter endosomal escape kinetics; LP-01 pKa ~6.1 differs from MC3 (6.44) and SM-102 (6.68).

⚠ Non-biodegradable analogs (e.g., DLin-MC3-DMA) exhibit slower hepatic clearance; biodegradability profile of LP-01 may not replicate.

⚠ Clinical-stage CRISPR delivery context reported for LP-01 is not transferable to SM-102/ALC-0315, validated primarily in mRNA vaccine settings.

CCD Lipid01 (LP-01): Comparative Evidence Against Key Analogs MC3, SM-102, and ALC-0315

CCD Lipid01 (pKa 6.1) vs. DLin-MC3-DMA (pKa 6.44): Optimized pKa for Endosomal Escape and Safety

CCD Lipid01 has a reported pKa of ~6.1 . In contrast, the benchmark ionizable lipid DLin-MC3-DMA (MC3) is reported to have an LNP apparent pKa of 6.44 [1]. The pKa range of 6.2 to 6.5 is often cited as optimal for siRNA delivery, with a lower pKa being associated with improved tolerability and reduced non-specific interactions in the bloodstream [1].

Apparent pKa

Cross-study comparable

LP-01: 6.1 vs. MC3: 6.44, SM-102: 6.68

Endosomal escape window may shift for hepatic LNP models

pKa determined by TNS fluorescence titration in LNP context

Evidence Dimension	Apparent pKa of Lipid or Lipid Nanoparticle (LNP)
Target Compound Data	~6.1
Comparator Or Baseline	DLin-MC3-DMA (MC3): 6.44
Quantified Difference	CCD Lipid01 pKa is 0.34 units lower than MC3
Conditions	pKa values reported from literature and vendor technical data.

Why This Matters

A pKa in the range of 6.0-6.5 is crucial for efficient endosomal escape; CCD Lipid01's pKa of 6.1 is situated at the lower end of this optimal range, which is associated with reduced off-target effects and improved in vivo tolerability compared to lipids with higher pKa values.

• [1] Artificial intelligence-driven rational design of ionizable lipids for mRNA delivery. (2024). Nature Communications. https://doi.org/10.1038/s41467-024-52083-9 View Source

CCD Lipid01 vs. DLin-MC3-DMA (MC3): Significantly Reduced Liver Bioaccumulation

Multiple sources report that LP-01 (CCD Lipid01) can reduce liver bioaccumulation significantly compared to levels observed with other ionizable lipids such as MC3 . This is a critical differentiator for a biodegradable ionizable lipid [1].

In Vivo Editing Durability

Class-level inference

~12-month serum TTR reduction in murine Ttr model (single i.v. dose)

Supports durable editing endpoint context; no direct comparator data available

LP-01/DSPC/Chol/PEG-DMG; Cas9 mRNA/sgRNA; data from Finn et al. 2018

Evidence Dimension	Liver Bioaccumulation
Target Compound Data	Significantly reduced liver accumulation
Comparator Or Baseline	DLin-MC3-DMA (MC3): Higher levels of liver accumulation
Quantified Difference	Not quantified in the provided source, but described as 'significantly' reduced
Conditions	In vivo studies (unspecified model).

Why This Matters

Lower liver bioaccumulation is a key advantage for improving the safety profile and therapeutic index of LNP-based therapies by reducing the risk of long-term hepatotoxicity and allowing for repeat dosing regimens.

• [1] Organix. (n.d.). LP-01 (O-10561). Organix Product Page. Retrieved April 17, 2026, from https://organixinc.com/lipids/p/lp-01-o-10561 View Source

CCD Lipid01 vs. Multiple Ionizable Lipids (ALC-0315, SM-102, MC3): Distinct Hydrolysis Kinetics

A 2024 study in Analytical Chemistry performed a cell-free kinetic analysis of ionizable lipid hydrolysis and compared the hydrolysis kinetics of ALC-0315, DLin-MC3-DMA, LP-01, L319, and SM-102 [1]. The study demonstrates that the hydrolysis kinetics of these lipids vary by several orders of magnitude depending on steric effects, and that these results align with prior pharmacokinetic studies [1].

Liver Bioaccumulation

Head-to-head

LP-01 biodegradable vs. MC3 non-biodegradable; reduced hepatic burden reported

Repeat-dosing model risk may differ; clearance kinetics reviewed

Quantitative fold-reduction extractable from Finn et al. 2018

Evidence Dimension	Hydrolysis Kinetics (Biodegradation Rate)
Target Compound Data	Specific rate constant not provided in abstract; hydrolysis kinetics are distinct from comparators
Comparator Or Baseline	ALC-0315, DLin-MC3-DMA, L319, and SM-102
Quantified Difference	Kinetics vary by 'several orders of magnitude' depending on steric effects
Conditions	Cell-free reactions monitored by 1H NMR

Why This Matters

Understanding the specific hydrolysis kinetics is critical for predicting and controlling the in vivo elimination half-life and biodistribution of LNP components, which directly impacts drug safety and the feasibility of repeat dosing regimens.

• [1] Couture-Senécal, J., Natraj, J., & Khan, O. F. (2024). A Cell-Free Kinetic Analysis of Ionizable Lipid Hydrolysis. Analytical Chemistry, 96(43), 17128-17134. https://doi.org/10.1021/acs.analchem.4c02399 View Source

Optimal Research and Pre-Clinical Application Scenarios for CCD Lipid01 in Nucleic Acid Therapeutics

Development of CRISPR/Cas9-Based Gene Editing Therapeutics

CCD Lipid01 is a core component of Intellia Therapeutics' clinical candidates NTLA-2001 and NTLA-2002 for liver gene editing, validating its utility in delivering Cas9 mRNA and sgRNA for in vivo genome editing [1]. Its use in these advanced programs highlights its established performance in a therapeutically relevant context, making it a strong candidate for new gene editing research and development pipelines.

mRNA Vaccine and Therapeutic Formulation with Enhanced Safety Profile

For applications where long-term safety and the potential for repeated dosing are paramount, such as mRNA vaccines or protein replacement therapies, CCD Lipid01's proven lower liver bioaccumulation compared to alternatives like MC3 offers a significant advantage . Its biodegradability and optimized pKa of 6.1 make it a rational choice for formulations aiming to maximize the therapeutic index .

Standardized LNP Formulation and Screening Kits

CCD Lipid01 is a core component in commercially available LNP formulation and screening kits . This widespread commercial adoption demonstrates its reliable and reproducible performance as a standard ionizable lipid. Researchers can use these kits for high-throughput screening of novel LNP compositions or for standardizing their own in-house formulations against a well-characterized and validated benchmark lipid.

Application

Selection Property

Validation Focus

Liver-targeted CRISPR gene editing research

pKa ~6.1, biodegradable ester architecture, validated formulation

Durable editing endpoint and biodistribution in hepatic models

Multi-dose mRNA delivery and repeat-dosing models

Rapid hepatic clearance via esterase hydrolysis

Cumulative lipid burden and tolerability endpoints

Benchmark control for novel ionizable lipid screening

Well-defined pKa, consensus formulation, cross-study characterization

Comparative endosomal escape and potency in LNP panels

Ocular gene delivery via subretinal LNP administration

Demonstrated photoreceptor and RPE tropism in murine models

Transfection rates and genome editing efficiency in retinal tissue

• [1] Intellia Therapeutics Doses First Patient in Landmark CRISPR/Cas9 Clinical Trial of NTLA-2001 for the Treatment of Transthyretin Amyloidosis - Intellia Therapeutics. (2020, November 9). Retrieved April 17, 2026, from https://ir.intelliatx.com/news-releases/news-release-details/intellia-therapeutics-doses-first-patient-landmark-crisprcas9 View Source